1-methyl-6-oxo-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-N-[oxan-4-yl(pyridin-3-yl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C17H20N4O3/c1-21-15(22)5-4-14(20-21)17(23)19-16(12-6-9-24-10-7-12)13-3-2-8-18-11-13/h2-5,8,11-12,16H,6-7,9-10H2,1H3,(H,19,23)
• InChI Key: OLYUDUOOVFXJJF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NC(C2CCOCC2)C3=CN=CC=C3
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

1-methyl-6-oxo-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H20N4O3 and its molecular weight is 328.372. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds are crucial in the development of pharmaceuticals, agrochemicals, and organic materials due to their diverse biological activities and chemical properties. The synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols, for example, involves the conversion of piperidine-3-carboxamides into tetrahydro-4,6-diphenyl-2H-pyrazolo[4,3-c]pyridine-3-ols through condensation with hydrazine hydrate or phenylhydrazine, showcasing the synthetic pathways possible for related compounds (Karthikeyan, Vijayakumar, & Sarveswari, 2014). This process highlights the potential for synthesizing complex heterocyclic frameworks, which may include structures similar to the compound .

Structural Analysis and Reactivity

The study and development of novel crystals formed from the interaction of heterocyclic compounds with other elements or molecules are significant for understanding the chemical behavior and potential applications of these compounds. For instance, the formation of energetic multi-component molecular solids from tetrafluoroterephthalic acid and various aza compounds through strong hydrogen bonds demonstrates the compound's ability to participate in complex molecular assemblies, potentially leading to materials with unique properties (Wang, Hu, Wang, Liu, & Huang, 2014).

Supramolecular Synthons

The recurrence of carboxylic acid-pyridine supramolecular synthons in the crystal structures of pyrazinecarboxylic acids provides insights into the supramolecular interactions involving pyridine and similar heterocyclic rings. This understanding is crucial for crystal engineering strategies aimed at developing new materials or drug molecules with tailored properties (Vishweshwar, Nangia, & Lynch, 2002).